Cas no 2306271-74-7 ((1-ethoxycyclopropyl)-piperazin-1-yl-methanone;hydrochloride)

• Product Name: (1-ethoxycyclopropyl)-piperazin-1-yl-methanone;hydrochloride
• CAS No: 2306271-74-7
• MF: C₁₀H₁₉ClN₂O₂
• MW: 234.723061800003
• CID: 5107636
• Update Time: 2025-10-29

(1-ethoxycyclopropyl)-piperazin-1-yl-methanone;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methanone, (1-ethoxycyclopropyl)-1-piperazinyl-, hydrochloride (1:1)
• (1-ethoxycyclopropyl)-piperazin-1-yl-methanone;hydrochloride

• Inchi： 1S/C10H18N2O2.ClH/c1-2-14-10(3-4-10)9(13)12-7-5-11-6-8-12;/h11H,2-8H2,1H3;1H
• InChI Key： XRKLSTCSZONVGM-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)(C1(CC1)OCC)=O.Cl

Additional information on (1-ethoxycyclopropyl)-piperazin-1-yl-methanone;hydrochloride

Introduction to (1-ethoxycyclopropyl)-piperazin-1-yl-methanone;hydrochloride (CAS No. 2306271-74-7)

(1-ethoxycyclopropyl)-piperazin-1-yl-methanone;hydrochloride (CAS No. 2306271-74-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as ECP-Piperazin-1-yl-methanone hydrochloride, is a derivative of piperazine and cyclopropane, featuring a unique structural combination that offers potential therapeutic applications. The compound's structure and properties make it an intriguing candidate for various pharmacological studies, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

The chemical structure of (1-ethoxycyclopropyl)-piperazin-1-yl-methanone;hydrochloride consists of a piperazine ring linked to a cyclopropane moiety via a methanone group, with an ethoxy substituent on the cyclopropane ring. This unique arrangement provides the compound with distinct physicochemical properties, such as enhanced lipophilicity and improved solubility, which are crucial for its potential use in drug development. The hydrochloride salt form further enhances its stability and bioavailability, making it suitable for various pharmaceutical formulations.

Recent studies have explored the pharmacological profile of (1-ethoxycyclopropyl)-piperazin-1-yl-methanone;hydrochloride in detail. One notable area of research is its potential as a modulator of neurotransmitter systems, particularly serotonin and dopamine. These neurotransmitters play critical roles in mood regulation, cognitive function, and motor control. Preclinical studies have shown that the compound exhibits selective binding to serotonin and dopamine receptors, suggesting its potential as a therapeutic agent for conditions such as depression, anxiety, and Parkinson's disease.

In addition to its effects on neurotransmitter systems, (1-ethoxycyclopropyl)-piperazin-1-yl-methanone;hydrochloride has been investigated for its metabolic properties. Research has indicated that the compound may influence glucose metabolism and insulin sensitivity, making it a promising candidate for the treatment of metabolic disorders such as diabetes mellitus. Studies have shown that administration of the compound leads to improved glucose tolerance and reduced insulin resistance in animal models, highlighting its potential therapeutic benefits.

The safety profile of (1-ethoxycyclopropyl)-piperazin-1-yl-methanone;hydrochloride is another critical aspect of its evaluation. Preclinical toxicology studies have demonstrated that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its further development as a safe and effective therapeutic agent.

Clinical trials are currently underway to evaluate the efficacy and safety of (1-ethoxycyclopropyl)-piperazin-1-yl-methanone;hydrochloride in human subjects. Early-phase trials have shown promising results, with the compound demonstrating favorable pharmacokinetic properties and tolerability. Ongoing research aims to further elucidate its mechanisms of action and optimize its use in clinical settings.

In conclusion, (1-ethoxycyclopropyl)-piperazin-1-yl-methanone;hydrochloride (CAS No. 2306271-74-7) is a promising compound with potential applications in the treatment of CNS disorders and metabolic diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound may play a significant role in advancing medical treatments for various conditions.